N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C23H19N3O4S/c1-28-18-5-2-6-20-21(18)25-23(31-20)26(14-15-4-3-9-24-13-15)22(27)16-7-8-17-19(12-16)30-11-10-29-17/h2-9,12-13H,10-11,14H2,1H3
• InChI Key: FJMJDLWDVFYCDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide is a useful research compound. Its molecular formula is C23H19N3O4S and its molecular weight is 433.48. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Novel Heterocyclic Compounds Synthesis : Research has led to the synthesis of various novel heterocyclic compounds, such as benzodifuranyl, triazines, and oxadiazepines, derived from specific precursors demonstrating anti-inflammatory and analgesic activities. These compounds show potential as COX inhibitors with significant selectivity and efficacy, suggesting applications in drug development for inflammatory diseases (Abu‐Hashem et al., 2020).

• Antimicrobial and Antitumor Activities : Arylazothiazole compounds containing selenium have been synthesized, displaying high efficiency in dyeing polyester fibers, along with exhibiting antioxidant, antitumor, and antimicrobial activities. This indicates their potential use in developing sterile or biologically active fabrics for various applications (Khalifa et al., 2015).

• Magnetic Nanoadsorbent for Metal Removal : Novel magnetic nanoadsorbents synthesized for the removal of heavy metals like Zn2+ and Cd2+ from industrial wastes highlight the compound's potential in environmental remediation. The adsorbents' high capacity, stability, and reusability make them suitable for practical applications in wastewater treatment (Zargoosh et al., 2015).

• Novel Anticancer Agents : The synthesis of Co(II) complexes with specific derivatives has been explored, showing promising fluorescence properties and anticancer activity. These complexes offer insights into the design of new therapeutic agents targeting cancer cells (Vellaiswamy & Ramaswamy, 2017).